Cas no 2132949-77-8 (2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester)

• Product Name: 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester
• CAS No: 2132949-77-8
• MF: C₁₇H₂₅NO₃Si
• MW: 319.470805883408
• CID: 6411762
• Update Time: 2025-11-01

2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester

• Inchi： 1S/C17H25NO3Si/c1-17(2,3)22(5,6)21-11-14-10-13-9-12(16(19)20-4)7-8-15(13)18-14/h7-10,18H,11H2,1-6H3
• InChI Key： LHTXRJIMBGQELD-UHFFFAOYSA-N
• SMILES： C(C1NC2=CC=C(C(=O)OC)C=C2C=1)O[Si](C)(C)C(C)(C)C

Additional information on 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester

Introduction to 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester (CAS No. 2132949-77-8)

2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester (CAS No. 2132949-77-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in synthetic chemistry, medicinal chemistry, and materials science. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

The molecular structure of 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester is composed of a substituted indole core with a tert-butyldimethylsilyl (TBS) protecting group on the methoxy group. The TBS protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and ease of removal. This feature makes the compound particularly useful in multi-step synthetic processes where functional group protection and deprotection are critical.

In terms of chemical properties, 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. Its stability under various reaction conditions, including acidic and basic environments, further enhances its utility in synthetic pathways. The presence of the ester functional group also provides opportunities for further derivatization through hydrolysis or coupling reactions.

Recent research has highlighted the potential of 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester in the development of novel pharmaceuticals. Indole derivatives are known for their biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The tert-butyldimethylsilyl protecting group can be selectively removed to reveal the hydroxymethyl functionality, which can then be modified to introduce various bioactive moieties. This flexibility makes the compound an attractive starting material for drug discovery programs.

In the context of medicinal chemistry, 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester has been utilized in the synthesis of indole-based compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of indole derivatives with potent anti-cancer activity against various human cancer cell lines. The researchers found that the presence of the TBS protecting group facilitated the controlled introduction of functional groups, leading to compounds with improved pharmacological profiles.

Beyond pharmaceutical applications, 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester has also shown promise in materials science. Indoles are known to form stable and functional materials when incorporated into polymers or other matrixes. The tert-butyldimethylsilyl group can be used to control the reactivity and solubility of indole-based monomers during polymerization processes. This property is particularly useful in the development of advanced materials with tailored properties for specific applications.

The synthesis of 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester typically involves several well-established steps. One common approach is to start with 5-bromoindole and perform a Stille coupling reaction with an appropriate organostannane reagent to introduce the methoxymethyl functionality. Subsequent protection with tert-butyldimethylsilyl chloride yields the desired compound. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 2-(tert-Butyl-dimethyl-silanyloxymethyl)-1H-indole-5-carboxylic acid methyl ester (CAS No. 2132949-77-8) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features, chemical stability, and synthetic versatility make it an ideal candidate for further exploration in drug discovery and materials science. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.